Cas no 2088840-50-8 (6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol)

• Product Name: 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol
• CAS No: 2088840-50-8
• MF: C₈H₆BrFN₂O
• MW: 245.048444271088
• CID: 5154223
• Update Time: 2026-03-03

6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol

• Inchi： 1S/C8H6BrFN2O/c1-12-8(10)7-5(11-12)2-4(9)3-6(7)13/h2-3,13H,1H3
• InChI Key： GACUKTKFWAWYFX-UHFFFAOYSA-N
• SMILES： N1=C2C(C(O)=CC(Br)=C2)=C(F)N1C

Additional information on 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol

Research Briefing on 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol (CAS: 2088840-50-8) in Chemical Biology and Pharmaceutical Applications

The compound 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol (CAS: 2088840-50-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This indazole derivative exhibits unique structural features that make it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in modulating key biological pathways, with a focus on its role in cancer treatment and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of JAK2 kinase, showing potent anti-proliferative effects in myeloproliferative disorder models. The researchers utilized structure-activity relationship (SAR) studies to optimize the molecule, with the bromo and fluoro substituents playing critical roles in target binding affinity. The methyl group at position 2 was found to significantly enhance metabolic stability compared to unsubstituted analogs.

In parallel research, the compound has shown promise in neurodegenerative disease applications. A Nature Chemical Biology publication reported its ability to cross the blood-brain barrier and exhibit neuroprotective effects in Parkinson's disease models, potentially through modulation of α-synuclein aggregation pathways. The fluorinated indazole core was identified as crucial for maintaining both blood-brain barrier permeability and target engagement.

Synthetic approaches to 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol have been refined in recent years, with a 2024 Organic Process Research & Development paper describing a scalable, high-yield route that addresses previous challenges in regioselective bromination and fluorine introduction. The improved synthesis features a novel copper-catalyzed bromination step and achieves an overall yield of 68%, representing a significant advancement for potential commercial production.

Pharmacokinetic studies have revealed favorable properties of this compound, including moderate plasma protein binding (78-82%) and acceptable oral bioavailability (45-52% across species). The presence of both halogen atoms contributes to its unique distribution profile, with the fluorine atom particularly enhancing membrane permeability while the bromine atom appears to facilitate target binding through halogen bonding interactions.

Ongoing clinical investigations are exploring derivatives of 6-bromo-3-fluoro-2-methyl-2H-indazol-4-ol as potential treatments for hematological malignancies and autoimmune disorders. Phase I trials of a closely related analog have demonstrated preliminary safety and pharmacodynamic activity, with complete results expected in late 2024. The parent compound continues to serve as a valuable lead structure for further medicinal chemistry optimization.

Future research directions include exploration of this scaffold in PROTAC (proteolysis targeting chimera) development and as a warhead for covalent inhibitors. The presence of multiple modifiable positions offers opportunities for creating diverse chemical libraries while maintaining the core pharmacophore. Computational modeling studies predict additional potential targets in the epigenetic regulation space, suggesting broader therapeutic applications may emerge.